Cas no 929514-51-2 ((2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate)

• Product Name: (2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate
• CAS No: 929514-51-2
• MF: C₂₂H₁₆O₆S
• MW: 408.423845291138
• CID: 5428692
• Update Time: 2025-07-14

(2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(2-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate
• 3(2H)-Benzofuranone, 2-[(2-methoxyphenyl)methylene]-6-[(phenylsulfonyl)oxy]-
• (2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate

• Inchi： 1S/C22H16O6S/c1-26-19-10-6-5-7-15(19)13-21-22(23)18-12-11-16(14-20(18)27-21)28-29(24,25)17-8-3-2-4-9-17/h2-14H,1H3
• InChI Key： VVARJZSBNYRYLM-UHFFFAOYSA-N
• SMILES： O1C2=CC(OS(C3=CC=CC=C3)(=O)=O)=CC=C2C(=O)C1=CC1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate

Research Briefing on (2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate (CAS: 929514-51-2)

Recent studies on the compound (2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate (CAS: 929514-51-2) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This benzofuran derivative has garnered attention due to its unique structural features and promising biological activities, particularly in the modulation of key signaling pathways involved in inflammation and cancer progression.

The compound's mechanism of action has been elucidated through a series of in vitro and in vivo experiments. Research indicates that it acts as a potent inhibitor of specific kinases, including those implicated in the NF-κB and MAPK pathways. These findings suggest its potential utility in treating conditions characterized by chronic inflammation or aberrant cell proliferation. Notably, the presence of the benzenesulfonate moiety enhances its bioavailability and target specificity, making it a promising candidate for further drug development.

Structural-activity relationship (SAR) studies have revealed that the (2Z)-configuration and the methoxyphenyl group at position 2 are critical for maintaining the compound's biological activity. Recent crystallographic data has provided insights into its binding mode with target proteins, offering opportunities for rational drug design and optimization. The compound demonstrates favorable pharmacokinetic properties in preclinical models, with good oral bioavailability and moderate half-life.

In cancer research, this molecule has shown selective cytotoxicity against several tumor cell lines while exhibiting minimal effects on normal cells. Particularly noteworthy is its activity against drug-resistant cancer phenotypes, suggesting potential applications in overcoming chemotherapy resistance. Combination studies with standard chemotherapeutic agents have demonstrated synergistic effects, pointing to possible clinical applications in multimodal treatment regimens.

From a safety perspective, preliminary toxicological assessments indicate an acceptable therapeutic window, though further comprehensive studies are needed to fully characterize its safety profile. Current research efforts are focused on optimizing the synthetic route for large-scale production and developing more potent analogs through systematic structural modifications. The compound's patent landscape and commercial potential are being actively evaluated by several pharmaceutical companies.

Future research directions include detailed investigation of its effects on the tumor microenvironment, potential immunomodulatory properties, and exploration of its applications in other therapeutic areas beyond oncology. The unique chemical scaffold of this compound continues to inspire the development of new chemical entities with improved pharmacological properties and reduced side effects.